Cas no 63661-47-2 (Cyclohexanol, methyl(1-methylethyl)-, acetate)

• Product Name: Cyclohexanol, methyl(1-methylethyl)-, acetate
• CAS No: 63661-47-2
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 1655787
• PubChem ID: 71380991
• Update Time: 2025-04-21

Cyclohexanol, methyl(1-methylethyl)-, acetate Chemical and Physical Properties

Names and Identifiers

• acetic acid,2-methyl-1-propan-2-ylcyclohexan-1-ol
• Cyclohexanol, methyl(1-methylethyl)-, acetate
• DTXSID00803472
• 63661-47-2
• Acetic acid--2-methyl-1-(propan-2-yl)cyclohexan-1-ol (1/1)

• Inchi： 1S/C10H20O.C2H4O2/c1-8(2)10(11)7-5-4-6-9(10)3;1-2(3)4/h8-9,11H,4-7H2,1-3H3;1H3,(H,3,4)
• InChI Key： HKODHEBFUMAVSW-UHFFFAOYSA-N
• SMILES： OC1(C(C)C)CCCCC1C.OC(C)=O

Computed Properties

• Exact Mass: 216.17262
• Monoisotopic Mass: 216.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53